Cas no 113631-48-4 (1,2,4,5-Tetrazine-3,6-dicarboxylicacid, sodium salt (1:2))

1,2,4,5-Tetrazine-3,6-dicarboxylic acid, sodium salt (1:2) is a high-purity tetrazine derivative with significant utility in click chemistry and bioorthogonal applications. Its water-soluble sodium salt form enhances reactivity and handling convenience, making it suitable for conjugation reactions in aqueous environments. The compound’s tetrazine core enables rapid and selective inverse electron-demand Diels-Alder (iEDDA) reactions with dienophiles, facilitating efficient bioconjugation and labeling in biological systems. Its stability under physiological conditions and compatibility with biomolecules underscore its value in chemical biology and materials science. The product is characterized by consistent quality, ensuring reproducibility in research and industrial applications.

1,2,4,5-Tetrazine-3,6-dicarboxylicacid, sodium salt (1:2) structure

113631-48-4 structure

Product Name:1,2,4,5-Tetrazine-3,6-dicarboxylicacid, sodium salt (1:2)

CAS No:113631-48-4

MF:C₄N₄Na₂O₄

MW:214.046741485596

CID:136811

PubChem ID:44537560

Update Time:2025-08-05

1,2,4,5-Tetrazine-3,6-dicarboxylicacid, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

- 1,2,4,5-Tetrazine-3,6-dicarboxylicacid, sodium salt (1:2)
- [1,2,4,5]TETRAZINE-3,6-DICARBOXYLIC ACID, DISODIUM SALT
- disodium,1,2,4,5-tetrazine-3,6-dicarboxylate
- Sodium s-tetrazine-3,6-dicarboxylate
- SALOR-INT L165573-1EA
- 1,2,4,5-Tetrazine-3,6-dicarboxylicacid,sodium salt(1:2)
- AKOS015911001
- CS-0260579
- 113631-48-4
- disodium 1,2,4,5-tetrazine-3,6-dicarboxylate
- disodium;1,2,4,5-tetrazine-3,6-dicarboxylate
- Sodium 1,2,4,5-tetrazine-3,6-dicarboxylate
- EN300-7544060
- AKOS024406197
- AT22115
- DTXSID20655096
- Inchi： 1S/C4H2N4O4.2Na/c9-3(10)1-5-7-2(4(11)12)8-6-1;;/h(H,9,10)(H,11,12);;/q;2*+1/p-2
- InChI Key： HENHORAEJXDWQQ-UHFFFAOYSA-L
- SMILES： [Na+].[Na+].[O-]C(C1=NN=C(C(=O)[O-])N=N1)=O

Computed Properties

Exact Mass: 213.97100
Monoisotopic Mass: 213.971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 166
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 132A^2

Experimental Properties

Density: g/cm3
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 131.82000
LogP: -4.00640

1,2,4,5-Tetrazine-3,6-dicarboxylicacid, sodium salt (1:2) Pricemore >>

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